Cas no 39483-74-4 (Bismuthine, trichloro-,monohydrate (9CI))

• Product Name: Bismuthine, trichloro-,monohydrate (9CI)
• CAS No: 39483-74-4
• MF: BiCl₃H₂O
• MW: 333.354654788971
• MDL: MFCD00209631
• CID: 305029
• Update Time: 2025-07-01

Bismuthine, trichloro-,monohydrate (9CI) Chemical and Physical Properties

Names and Identifiers

• Bismuthine, trichloro-,monohydrate (9CI)
• Bismuthtrichloride monohydrate
• bismuth chloride hydrate

• MDL： MFCD00209631
• Inchi： 1S/Bi.3ClH.H2O/h;3*1H;1H2/q+3;;;;/p-3
• InChI Key： KAXSFJVZVAHLKM-UHFFFAOYSA-K
• SMILES： [Bi](Cl)(Cl)Cl.[H]O[H]

Experimental Properties

• Density: 4.750
• Melting Point: 230–232℃ [ALF93]
• Boiling Point: 447℃ [ALF93]

Additional information on Bismuthine, trichloro-,monohydrate (9CI)

Recent Advances in Bismuthine, Trichloro-, Monohydrate (9CI) (CAS: 39483-74-4): A Comprehensive Research Brief

Bismuthine, trichloro-, monohydrate (9CI) (CAS: 39483-74-4) is a bismuth-based compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique chemical properties and potential therapeutic applications. Recent studies have explored its role in antimicrobial, anticancer, and catalytic activities, making it a compound of interest for multidisciplinary research. This brief synthesizes the latest findings on this compound, highlighting its synthesis, characterization, and biological efficacy.

One of the key areas of research has been the antimicrobial properties of Bismuthine, trichloro-, monohydrate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its potent activity against Helicobacter pylori, a pathogen associated with gastric ulcers and cancer. The study revealed that the compound disrupts bacterial cell membranes and inhibits essential enzymatic pathways, offering a promising alternative to traditional antibiotics. These findings are particularly relevant given the rising global concern over antibiotic resistance.

In addition to its antimicrobial effects, recent investigations have explored its potential in oncology. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated the compound's ability to induce apoptosis in colorectal cancer cells. The results indicated that Bismuthine, trichloro-, monohydrate selectively targets cancer cells while sparing healthy tissues, a property attributed to its unique redox chemistry. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its therapeutic window.

The synthesis and characterization of Bismuthine, trichloro-, monohydrate have also seen advancements. A 2024 paper in Inorganic Chemistry detailed a novel, scalable synthesis route that improves yield and purity. The study employed advanced spectroscopic techniques, including X-ray crystallography and NMR, to confirm the compound's structural integrity and hydration state. These developments are critical for ensuring reproducibility in both research and potential industrial applications.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further optimization. Recent work published in Chemical Communications (2024) addressed these issues by exploring derivatization strategies to enhance solubility and bioavailability. Such efforts are essential for translating laboratory findings into clinically viable therapies.

In conclusion, Bismuthine, trichloro-, monohydrate (9CI) (CAS: 39483-74-4) represents a versatile compound with broad applications in medicine and chemistry. Ongoing research continues to uncover its mechanistic underpinnings and therapeutic potential, positioning it as a candidate for future drug development. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial to fully realize its promise.